Cas no 881189-58-8 (3-(5-Bromo-2-fluorophenyl)propanoic acid)

3-(5-Bromo-2-fluorophenyl)propanoic acid structure

881189-58-8 structure

Product Name:3-(5-Bromo-2-fluorophenyl)propanoic acid

CAS No:881189-58-8

MF:C₉H₈BrFO₂

MW:247.061025619507

MDL:MFCD11036289

CID:2602696

PubChem ID:43523011

Update Time:2024-10-26

3-(5-Bromo-2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(5-Bromo-2-fluorophenyl)propanoic acid
- NE46776
- Benzenepropanoic acid, 5-bromo-2-fluoro-
- AK548707
- 3-(5'-Bromo-2'-fluorophenyl)propionic acid
- 3-(5-Bromo-2-fluoro-phenyl)-propionic acid
- 3-(5-Bromo-2-fluorophenyl)propionic acid, AldrichCPR
- 5-Bromo-2-fluorobenzenepropanoic acid (ACI)
- DS-19457
- EN300-119625
- MFCD11036289
- CS-0059864
- 881189-58-8
- SCHEMBL14430303
- SY146000
- AKOS006032319
- 3-(5-bromo-2-fluorophenyl)propanoicacid
- DB-164855
- F52877
- Z426022294
- MDL： MFCD11036289
- Inchi： 1S/C9H8BrFO2/c10-7-2-3-8(11)6(5-7)1-4-9(12)13/h2-3,5H,1,4H2,(H,12,13)
- InChI Key： PLZWWEAGJMHRRA-UHFFFAOYSA-N
- SMILES： O=C(CCC1C(F)=CC=C(Br)C=1)O

Computed Properties

Exact Mass: 245.96917g/mol
Monoisotopic Mass: 245.96917g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 2.5

3-(5-Bromo-2-fluorophenyl)propanoic acid Security Information

Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：

3-(5-Bromo-2-fluorophenyl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WA618-5g	3-(5-Bromo-2-fluorophenyl)propanoic acid	881189-58-8	97%	5g	1593.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WA618-1g	3-(5-Bromo-2-fluorophenyl)propanoic acid	881189-58-8	97%	1g	468.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WA618-50mg	3-(5-Bromo-2-fluorophenyl)propanoic acid	881189-58-8	97%	50mg	72.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WA618-200mg	3-(5-Bromo-2-fluorophenyl)propanoic acid	881189-58-8	97%	200mg	151.0CNY	2021-07-12
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB02546-5g	3-(5-Bromo-2-fluorophenyl)propionic acid	881189-58-8	95%	5g	$403	2023-09-07
TRC	B751078-50mg	3-(5-Bromo-2-Fluorophenyl)Propanoic Acid	881189-58-8		50mg	$ 50.00	2022-06-06
TRC	B751078-100mg	3-(5-Bromo-2-Fluorophenyl)Propanoic Acid	881189-58-8		100mg	$ 70.00	2022-06-06
TRC	B751078-500mg	3-(5-Bromo-2-Fluorophenyl)Propanoic Acid	881189-58-8		500mg	$ 275.00	2022-06-06
Alichem	A015031336-250mg	3-(5'-Bromo-2'-fluorophenyl)propionic acid	881189-58-8	97%	250mg	$470.40	2023-08-31
Alichem	A015031336-500mg	3-(5'-Bromo-2'-fluorophenyl)propionic acid	881189-58-8	97%	500mg	$806.85	2023-08-31

3-(5-Bromo-2-fluorophenyl)propanoic acid Production Method

Production Method 1

754226-35-2

881189-58-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Tetrahydrofuran ; 3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Design and synthesis of novel meta-linked phenylglycine macrocyclic FVIIa inhibitors

Richter, Jeremy M.; et al, ACS Medicinal Chemistry Letters, 2017, 8(1), 67-72

Production Method 2

1065168-05-9

881189-58-8

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Methanol ; overnight, cooled
2.1 Reagents: Sodium hydroxide Solvents: Methanol , Tetrahydrofuran ; 3 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Design and synthesis of novel meta-linked phenylglycine macrocyclic FVIIa inhibitors

Richter, Jeremy M.; et al, ACS Medicinal Chemistry Letters, 2017, 8(1), 67-72

Production Method 3

93777-26-5

2605-67-6

881189-58-8

Reaction Conditions

1.1 Solvents: Toluene ; overnight, rt → reflux
2.1 Reagents: Magnesium Solvents: Methanol ; overnight, cooled
3.1 Reagents: Sodium hydroxide Solvents: Methanol , Tetrahydrofuran ; 3 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Design and synthesis of novel meta-linked phenylglycine macrocyclic FVIIa inhibitors

Richter, Jeremy M.; et al, ACS Medicinal Chemistry Letters, 2017, 8(1), 67-72